Cas no 2229108-56-7 (2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229108-56-7
• MF: C₁₁H₁₄FNO₃S
• MW: 259.297165393829
• CID: 5929882
• PubChem ID: 165674100
• Update Time: 2025-06-25

2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride
• 2229108-56-7
• EN300-2001944

• Inchi： 1S/C11H14FNO3S/c1-13-5-6-16-11-3-2-9(8-10(11)13)4-7-17(12,14)15/h2-3,8H,4-7H2,1H3
• InChI Key： BZXWHENCWUMQSX-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC2=C(C=1)N(C)CCO2)(=O)(=O)F

Computed Properties

• Exact Mass: 259.06784264g/mol
• Monoisotopic Mass: 259.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų

Additional information on 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride (CAS No. 2229108-56-7)

2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229108-56-7, belongs to the benzoxazinone class of heterocyclic compounds, which are known for their broad spectrum of biological activities. The presence of a sulfonyl fluoride group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The compound's structure consists of a benzoxazinone core substituted with an ethane chain terminated by a sulfonyl fluoride moiety. The 4-methyl group at the 3-position of the benzoxazinone ring contributes to its distinct electronic and steric properties, influencing its interactions with biological targets. This structural feature has been exploited in recent studies to develop novel bioactive molecules with therapeutic potential.

In recent years, there has been a surge in research focused on benzoxazinone derivatives due to their demonstrated efficacy in various pharmacological contexts. Specifically, compounds with sulfonyl fluoride groups have shown promise as modulators of enzyme activity and as scaffolds for drug design. The sulfonyl fluoride moiety is particularly noteworthy because it can undergo nucleophilic substitution reactions, allowing for further functionalization and the creation of more complex molecules.

One of the most compelling aspects of 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride is its potential application in the development of small-molecule inhibitors. Researchers have been exploring its utility as a tool compound in medicinal chemistry, particularly for targeting enzymes involved in inflammatory pathways. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them attractive targets for therapeutic intervention.

The synthesis of 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride presents an interesting challenge due to the need to precisely construct the benzoxazinone ring system while introducing the sulfonyl fluoride group at the appropriate position. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve this goal with high efficiency. These techniques ensure that the compound is produced with high purity and yield, which is essential for downstream applications.

Recent advances in computational chemistry have also played a crucial role in understanding the reactivity and biological activity of this compound. Molecular modeling studies have been used to predict how 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride interacts with potential biological targets. These simulations have provided valuable insights into the binding modes of the compound and have guided the design of more potent derivatives.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Benzoxazinone derivatives are known for their herbicidal and fungicidal properties, and modifications to their structure can enhance their efficacy against plant pathogens. The introduction of a sulfonyl fluoride group may improve the bioavailability and stability of these compounds when applied in agricultural settings.

The chemical stability of 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethane-1-sulfonyl fluoride is another critical factor that has been studied extensively. The sulfonyl fluoride group is sensitive to hydrolysis under acidic or basic conditions, which can affect its shelf life and storage requirements. Researchers have developed protocols for handling this compound under controlled conditions to maintain its integrity during storage and transportation.

From a regulatory perspective, ensuring compliance with safety standards is paramount when working with specialized compounds like 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-ylyl)ethane sulfon-fluoride CAS No 2229108 56 7. While it does not fall under categories such as hazardous materials or controlled substances requiring special permits for handling or disposal; proper safety measures must still be taken to protect researchers from potential exposure risks.

The future prospects for this compound are promising; ongoing research aims to expand its applications into new therapeutic areas such as oncology where benzoxazinone derivatives exhibit cytotoxic effects against cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression